ethyl 4-bromo-3-oxohexanoate
Overview
Description
Ethyl 4-bromo-3-oxohexanoate is a chemical compound with the molecular formula C8H13BrO3 . It contains a total of 24 bonds, including 11 non-H bonds, 2 multiple bonds, 6 rotatable bonds, 2 double bonds, 1 aliphatic ester, and 1 aliphatic ketone .
Synthesis Analysis
The synthesis of ethyl 4-bromo-3-oxohexanoate has been reported in several studies. For instance, a NaH-promoted cycloaddition between azadienes and ethyl 4-bromo-3-oxobutanoate was used to construct benzindeno-fused azepine derivatives . Another study reported the reaction of ethyl 4-bromo-3-oxobutanoate with benzene in the presence of aluminum chloride .Molecular Structure Analysis
The molecular structure of ethyl 4-bromo-3-oxohexanoate includes a bromine atom, which is relatively rare in organic compounds. The molecule has a total of 24 bonds, including 11 non-H bonds, 2 multiple bonds, 6 rotatable bonds, 2 double bonds, 1 aliphatic ester, and 1 aliphatic ketone .Chemical Reactions Analysis
Ethyl 4-bromo-3-oxohexanoate has been used in various chemical reactions. For example, it has been used in a NaH-promoted cycloaddition with azadienes to produce benzindenoazepines . It has also been reacted with benzene in the presence of aluminum chloride .Scientific Research Applications
Organic Synthesis: Building Blocks for Complex Molecules
Ethyl 4-bromo-3-oxohexanoate serves as a versatile intermediate in organic synthesis. Its reactivity allows for the construction of complex molecular architectures. For instance, it can undergo α-bromination reactions to form α-bromo-acetophenone derivatives, which are pivotal intermediates in synthesizing pharmaceuticals and pesticides .
Catalysis: Enolate Chemistry
The compound’s ability to form zinc enolates makes it valuable in catalysis, particularly in aldol-type reactions . These reactions are fundamental in creating carbon-carbon bonds, a key step in synthesizing complex organic molecules .
Chemical Education: Experimental Teaching
Lastly, ethyl 4-bromo-3-oxohexanoate is employed in chemical education, particularly in experimental teaching. It provides a hands-on experience for students to learn about bromination reactions and the principles of organic chemistry .
Mechanism of Action
Target of Action
Ethyl 4-bromo-3-oxohexanoate is primarily used in the construction of benzindenoazepine derivatives . These derivatives are attractive scaffolds for biologically active compounds .
Mode of Action
The compound interacts with its targets through a NaH-promoted cycloaddition with azadienes . This interaction results in the formation of benzindenoazepines .
Biochemical Pathways
The primary biochemical pathway involved in the action of ethyl 4-bromo-3-oxohexanoate is the cycloaddition between azadienes and the compound itself . This process leads to the formation of benzindenoazepines .
Pharmacokinetics
The compound’s interaction with azadienes suggests that it may be involved in complex biochemical reactions . The impact of these properties on the compound’s bioavailability is currently unknown.
Result of Action
The result of the compound’s action is the formation of benzindenoazepines . These compounds are formed with good yields and stereoselectivities .
Action Environment
The action of ethyl 4-bromo-3-oxohexanoate is influenced by the presence of azadienes and NaH . These factors promote the cycloaddition process, leading to the formation of benzindenoazepines . The efficacy and stability of the compound’s action may also depend on these factors.
Future Directions
The future directions for the use of ethyl 4-bromo-3-oxohexanoate could include its application in the synthesis of more complex organic compounds. Its use in the construction of benzindeno-fused azepine derivatives suggests potential applications in the development of biologically active compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 4-bromo-3-oxohexanoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "Bromine", "Sodium hydroxide", "Hexanoic acid", "Ethanol" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with bromine in the presence of sodium hydroxide to yield ethyl 4-bromo-3-oxobutanoate.", "Step 2: Ethyl 4-bromo-3-oxobutanoate is then reacted with hexanoic acid in the presence of a catalyst to yield ethyl 4-bromo-3-oxohexanoate.", "Step 3: The final product, ethyl 4-bromo-3-oxohexanoate, is obtained by purifying the reaction mixture through distillation or chromatography." ] } | |
CAS RN |
52851-15-7 |
Product Name |
ethyl 4-bromo-3-oxohexanoate |
Molecular Formula |
C8H13BrO3 |
Molecular Weight |
237.1 |
Purity |
85 |
Origin of Product |
United States |
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